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Compound of Interest

Compound Name: 2-Bromo-3-(chloromethyl)pyridine

CAS No.: 944906-87-0

Cat. No.: B1465056

Get Quote

2-Bromo-3-(chloromethyl)pyridine is a halogenated pyridine derivative that has emerged as

a strategically important intermediate in medicinal chemistry and organic synthesis. Its structure

is characterized by a pyridine ring substituted with a bromine atom at the 2-position and a

chloromethyl group at the 3-position. This unique arrangement of two distinct halogenated sites

with differential reactivity makes it a highly versatile building block. The chloromethyl group

serves as a reactive electrophilic handle for nucleophilic substitution, while the bromo group

provides a site for more complex carbon-carbon and carbon-heteroatom bond formations,

typically through metal-catalyzed cross-coupling reactions. This dual functionality allows for the

sequential and controlled introduction of diverse molecular fragments, making it an invaluable

tool for constructing compound libraries for drug discovery and developing complex molecular

targets.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Bromo-3-(chloromethyl)pyridine is

provided below. These properties are essential for its proper handling, storage, and use in

experimental setups.
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Property Value Reference(s)

CAS Number 89581-84-0 [1][2]

Molecular Formula C₆H₅BrClN [3]

Molecular Weight 206.47 g/mol [3]

Boiling Point ~250 °C [1]

Density ~1.324 g/cm³ [1]

Flash Point ~129 °C [1]

Storage Conditions
Store under inert gas (Nitrogen

or Argon) at 2-8°C
[1]

Appearance Solid [4]

Synthesis and Manufacturing
The primary synthetic route to 2-Bromo-3-(chloromethyl)pyridine begins with the precursor

2-Bromo-3-methylpyridine. The key transformation is the selective radical chlorination of the

methyl group at the 3-position.

Workflow for the Synthesis of 2-Bromo-3-
(chloromethyl)pyridine
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Step 1: Precursor Synthesis

Step 2: Side-Chain Chlorination

2-Amino-3-picoline

2-Bromo-3-methylpyridine
(CAS 3430-17-9)

  Sandmeyer Reaction
(NaNO₂, HBr)

2-Bromo-3-(chloromethyl)pyridine
(CAS 89581-84-0)

  Radical Chlorination
(e.g., NCS, AIBN)

2-Bromo-3-(chloromethyl)pyridine

[Nu---CH₂(Py-Br)---Cl]⁻

Sₙ2 Attack

Nucleophile (Nu⁻)

2-Bromo-3-(nucleomethyl)pyridine

Cl⁻
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R-Br
(Aryl Bromide)

R-Pd(II)(Br)Ln
(Oxidative Addition)

Pd(0)Ln

R-Pd(II)(R')Ln
(Transmetalation)

R'-B(OH)₂
(Boronic Acid) Base

R-R'
(Product)

Reductive
Elimination

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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